![molecular formula C24H32O5 B1625717 17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetate CAS No. 34542-56-8](/img/structure/B1625717.png)
17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetate
Overview
Description
17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetate, also known as dexamethasone acetate, is a synthetic glucocorticoid that is widely used in scientific research due to its potent anti-inflammatory and immunosuppressive properties. This compound is commonly used to induce cell death, inhibit cell proliferation, and modulate gene expression in various biological and medical studies.
Mechanism of Action
Dexamethasone acetate exerts its biological effects by binding to glucocorticoid receptors and modulating gene expression in target cells. Glucocorticoid receptors are nuclear receptors that regulate the transcription of target genes by binding to specific DNA sequences in the promoter region. Dexamethasone acetate induces the expression of anti-inflammatory genes, such as IL-10 and TGF-beta, and suppresses the expression of pro-inflammatory genes, such as TNF-alpha and IL-1beta. This compound also inhibits the expression of genes involved in cell cycle progression and induces the expression of genes involved in apoptosis.
Biochemical and Physiological Effects:
Dexamethasone acetate has numerous biochemical and physiological effects on various biological systems. This compound inhibits the production of pro-inflammatory cytokines, such as IL-6 and IL-8, and reduces the migration of immune cells to sites of inflammation. Dexamethasone acetate also inhibits the proliferation of T cells and B cells and induces the apoptosis of lymphocytes. This compound has been shown to modulate the activity of various enzymes involved in glucose metabolism, lipid metabolism, and protein synthesis.
Advantages and Limitations for Lab Experiments
Dexamethasone acetate has several advantages for laboratory experiments, including its high potency, selectivity, and stability. This compound is readily available and can be easily dissolved in water or ethanol. Dexamethasone acetate also has some limitations, including its potential toxicity and its effects on non-target cells and tissues. This compound can induce cell death in both target and non-target cells, and its long-term use can lead to immunosuppression and other adverse effects.
Future Directions
There are several future directions for research on 17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetatee acetate. One area of interest is the development of more selective glucocorticoid receptor agonists that can modulate gene expression in a more targeted manner. Another area of interest is the investigation of the molecular mechanisms underlying the anti-cancer effects of 17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetatee acetate and the development of new cancer therapies based on this compound. Additionally, the potential use of 17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetatee acetate in the treatment of autoimmune diseases and other inflammatory disorders is an area of active research.
Scientific Research Applications
Dexamethasone acetate is widely used in scientific research to investigate the molecular mechanisms of various biological processes, including inflammation, cell proliferation, differentiation, and apoptosis. This compound is commonly used as a pharmacological tool to study the role of glucocorticoid receptors in gene expression regulation and signal transduction pathways. Dexamethasone acetate is also used to induce cell death in cancer cells and to inhibit the growth of tumor cells in vitro and in vivo.
properties
IUPAC Name |
[2-[(8S,10S,13S,14S,16R,17R)-17-hydroxy-10,13,16-trimethyl-3-oxo-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32O5/c1-14-11-20-18-6-5-16-12-17(26)7-9-22(16,3)19(18)8-10-23(20,4)24(14,28)21(27)13-29-15(2)25/h8,12,14,18,20,28H,5-7,9-11,13H2,1-4H3/t14-,18-,20+,22+,23+,24+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNMKPDYDNGYYEM-PYAFTSMNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2C3CCC4=CC(=O)CCC4(C3=CCC2(C1(C(=O)COC(=O)C)O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)CC[C@@]4(C3=CC[C@@]2([C@]1(C(=O)COC(=O)C)O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90188083 | |
Record name | 17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90188083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
400.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34542-56-8 | |
Record name | (16α)-21-(Acetyloxy)-17-hydroxy-16-methylpregna-4,9(11)-diene-3,20-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34542-56-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034542568 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 17,21-Dihydroxy-16alpha-methylpregna-4,9(11)-diene-3,20-dione 21-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90188083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 17,21-dihydroxy-16α-methylpregna-4,9(11)-diene-3,20-dione 21-acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.329 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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